![molecular formula C9H13BrN2O2 B1457057 tert-Butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate CAS No. 530144-72-0](/img/structure/B1457057.png)
tert-Butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate
Overview
Description
The compound “tert-Butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate” likely belongs to the class of organic compounds known as esters, which are compounds containing a carbonyl group adjacent to an ether group . The “tert-Butyl” part refers to a tert-butyl group, which is a branched alkyl group with three methyl groups branching off a central carbon. The “4-(bromomethyl)-1H-pyrazole-1-carboxylate” part suggests the presence of a pyrazole ring, which is a type of heterocyclic aromatic organic compound .
Chemical Reactions Analysis
The bromomethyl group in the compound suggests that it could undergo nucleophilic substitution reactions . The ester group could also undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Esters generally have pleasant odors and are less dense than water . Bromomethyl groups are polar and could increase the compound’s reactivity .Scientific Research Applications
Synthesis of Biologically Active Compounds Tert-butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate is an essential intermediate in the synthesis of various biologically active compounds. For example, it has been used in the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a compound that plays a significant role in creating crizotinib, a drug used to treat certain types of cancer. The synthesis process involves multiple steps, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with the structures confirmed by MS and 1HNMR spectrum, achieving a total yield of 49.9% (Kong et al., 2016).
Versatile Intermediate for Pyrazole Derivatives The compound has been highlighted for its utility in creating versatile intermediates for the preparation of pyrazole derivatives. A novel synthesis method for 5-amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carbonitrile has been developed, showcasing a simple, efficient route that outperforms previous methods. This process involves a selective Sandmeyer reaction on diaminopyrazole, leading to a more flexible synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides than previously possible (Bobko et al., 2012).
In Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids Another application involves the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides to produce fluorinated pyrazole-4-carboxylic acids on a multigram scale. This procedure yields isomeric pyrazoles that are easily separated by column chromatography, demonstrating the compound's significance in synthesizing fluorinated derivatives for potential pharmaceutical use (Iminov et al., 2015).
Development of Acetyl-CoA Carboxylase Inhibitors The compound has also been used in the synthesis of acetyl-CoA carboxylase inhibitors, where the tert-butyl pyrazolospirolactam core is crucial. This synthesis involves a streamlined process requiring minimal chromatographic purification, illustrating its efficiency and potential in developing novel inhibitors (Huard et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
tert-Butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate is a chemical compound that is often used in the synthesis of other complex molecules. The primary targets of this compound are typically other organic molecules in a chemical reaction . It is used as a reagent in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as nucleophilic substitution. The bromomethyl group (-CH2Br) in the compound is a good leaving group, which means it can be replaced by a nucleophile, a molecule that donates an electron pair to form a chemical bond. This allows the compound to form new bonds with other molecules, leading to the creation of new chemical structures .
Biochemical Pathways
While the specific biochemical pathways affected by this compound can vary depending on the context of its use, it is often involved in the synthesis of other organic compounds. For example, it can be used in the synthesis of N-Boc-aminoalkoxyphenyl derivatives, which are precursors to pharmacophore elements for the treatment of glaucoma .
Result of Action
The primary result of the action of this compound is the formation of new chemical bonds and the synthesis of new organic compounds. The specific molecular and cellular effects of the compound’s action would depend on the nature of the compounds synthesized using this reagent .
Properties
IUPAC Name |
tert-butyl 4-(bromomethyl)pyrazole-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O2/c1-9(2,3)14-8(13)12-6-7(4-10)5-11-12/h5-6H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZQQCAMWMLAKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C=N1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
530144-72-0 | |
Record name | tert-butyl 4-(bromomethyl)-1H-pyrazole-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.